Cas no 2138097-22-8 (1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine
• CAS No: 2138097-22-8
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 6440384
• PubChem ID: 165852746
• Update Time: 2025-10-28

1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2138097-22-8
• EN300-1152659
• 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine

• Inchi： 1S/C9H15N3O/c1-6-3-8(13-5-6)7-4-9(10)12(2)11-7/h4,6,8H,3,5,10H2,1-2H3
• InChI Key： BDNDYZWABYDEJF-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine

Introduction to Compound CAS No. 2138097-22-8: 1-Methyl-3-(4-Methyloxolan-2-yl)-1H-Pyrazol-5-Amine

The compound with CAS number 2138097-22-8, commonly referred to as 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a methyl group at position 1 and a 4-methyloxolan group at position 3, along with an amine group at position 5. These substituents contribute to the unique chemical properties and biological functions of this compound.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their ability to modulate various cellular pathways and target key enzymes involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The 1-methyl and 4-methyloxolan groups in this compound play a crucial role in determining its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). The methyl groups enhance the lipophilicity of the molecule, which is essential for its ability to cross biological membranes and reach target sites within the body.

The synthesis of 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through cyclization reactions involving appropriate precursors such as hydrazines or amidoximes. The introduction of the methyl and oxolan groups requires careful optimization to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Preclinical studies have demonstrated that 1-methyl-3-(4-methyloxolan-2-yl)-1H-pyrazol-5-amine exhibits potent anti-inflammatory and antioxidant activities, making it a candidate for treating conditions such as arthritis and oxidative stress-related disorders. Additionally, its ability to inhibit certain kinases involved in cancer cell proliferation suggests its potential role in anticancer therapy.

Another area of interest is the exploration of this compound's interactions with biological targets at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how this compound binds to its target proteins. These studies have revealed that the pyrazole ring serves as a key structural motif for binding, while the substituents modulate the binding affinity and selectivity.

In terms of pharmacokinetics, 1-methyl-3-(4-methyloxolan-2-yli)-1H-pyrazol--5-amine has shown favorable properties in animal models, including moderate bioavailability and acceptable clearance rates. However, further studies are required to optimize its pharmacokinetic profile for clinical use. Researchers are currently investigating strategies such as prodrug design and nanoparticle delivery systems to enhance its efficacy and reduce potential side effects.

The development of analogs based on this compound has also been an active area of research. By modifying the substituents on the pyrazole ring, scientists aim to discover compounds with improved potency, selectivity, and safety profiles. For instance, replacing the methyl group with other alkyl chains or functional groups has led to derivatives with enhanced activity against specific targets.

In conclusion, 1-methyl--3-(4--methyloxolan--2--yl)--1H-pyrazol--5--amine (CAS No. 2138097--22--8) represents a valuable addition to the arsenal of pyrazole derivatives being explored for therapeutic applications. Its unique structure, coupled with recent advances in synthetic methods and biological studies, positions it as a promising candidate for addressing unmet medical needs. Continued research into its mechanisms of action, pharmacokinetics, and therapeutic potential will undoubtedly pave the way for its translation into clinical practice.